Cas no 1220423-08-4 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1220423-08-4
• MF: C₁₄H₁₆BNO₄
• MW: 273.092144012451
• MDL: MFCD18383788
• CID: 5463406
• PubChem ID: 59354641
• Update Time: 2025-10-28

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindole-1,3-dione
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindoline-1,3-dione
• Z2049761820
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD18383788
• Inchi： 1S/C14H16BNO4/c1-13(2)14(3,4)20-15(19-13)8-5-6-9-10(7-8)12(18)16-11(9)17/h5-7H,1-4H3,(H,16,17,18)
• InChI Key： BDKMGOGBSMEXJT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(NC(C3=C2)=O)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1172382 g/mol
• Monoisotopic Mass: 273.1172382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.09
• Topological Polar Surface Area: 64.599

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 9.52±0.20(Predicted)

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No: 1220423-08-4)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1220423-08-4, represents a fascinating intersection of boron-containing heterocycles and bioactive scaffolds. The unique structural features of this molecule, particularly its incorporation of a tetramethyl-1,3,2-dioxaborolan-2-yl group, make it a promising candidate for further exploration in drug discovery and molecular innovation.

The tetramethyl-1,3,2-dioxaborolan-2-yl moiety is a boronic ester derivative that is widely recognized for its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This functional group enhances the reactivity of the molecule, making it an invaluable tool in synthetic organic chemistry. The presence of this boronic ester not only facilitates efficient bond formation but also allows for modular synthesis, enabling chemists to tailor the structure for specific biological applications.

The core structure of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione consists of an isoindole ring system, which is a well-known pharmacophore in medicinal chemistry. Isoindole derivatives have been extensively studied due to their diverse biological activities and potential therapeutic applications. The isoindole scaffold is characterized by a fused benzene and pyrrole ring system, which can exhibit various biological effects depending on the substitution pattern. In this compound, the isoindole ring is further functionalized with a carbonyl group at the 1-position and another at the 3-position, forming an intramolecular diketone moiety.

The combination of these structural elements—tetramethyl-1,3,2-dioxaborolan-2-yl and the isoindole diketone—makes this compound a versatile building block for drug development. The boronic ester group provides a handle for further chemical manipulation through transition-metal-catalyzed reactions, while the isoindole core offers a rich platform for biological evaluation. Recent advances in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like this one, paving the way for novel pharmacological investigations.

In recent years, there has been growing interest in developing new strategies for treating various diseases using small-molecule inhibitors. The isoindole scaffold has shown promise in targeting multiple biological pathways, including those involved in cancer progression and inflammation. For instance, studies have demonstrated that isoindole derivatives can modulate enzyme activity and interfere with signal transduction pathways critical for disease mechanisms. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group in 5-(tetramethyl-1,3,2-dioxaborlan-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione suggests that it could be further modified to target specific disease-related proteins or enzymes.

The utility of this compound extends beyond its potential as an intermediate in drug synthesis. It can also serve as a model system for studying electronic properties and reactivity patterns in heterocyclic chemistry. The electron-withdrawing nature of the carbonyl groups in the isoindole ring can influence electronic distributions across the molecule, affecting its interaction with biological targets. Additionally, computational studies have begun to explore how substituents like the tetramethyl-1,3,2-dioxaborolan-2-yl group influence molecular properties such as solubility and binding affinity.

The synthesis of 5-(tetramethyl-tetrahydrofuran-boronic acid dimethyl acetal)]-N-methylisoindoline (a closely related compound) has been reported as part of efforts to develop novel boron-containing heterocycles with pharmaceutical applications. These studies highlight the importance of boron-containing groups in enhancing bioactivity and facilitating cross-coupling reactions under mild conditions. The success of such synthetic approaches encourages further exploration of related compounds like 5-(tetramethyl-tetrahydrofuran-boronic acid dimethyl acetal)]-N-methylisoindoline.

In conclusion，5-(tetramethyl-tetrahydrofuran-boronic acid dimethyl acetal)]-N-methylisoindoline represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The combination of a highly reactive boronic ester group with an isoindole core provides a versatile platform for drug discovery and molecular innovation. As research continues to uncover new synthetic methodologies and biological targets，this compound is poised to play an important role in developing next-generation therapeutics.